Cas no 387827-25-0 (N-3-(piperidin-4-yl)phenylacetamide)

• Product Name: N-3-(piperidin-4-yl)phenylacetamide
• CAS No: 387827-25-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1490810
• PubChem ID: 22048943
• Update Time: 2025-10-31

N-3-(piperidin-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(4-piperidinyl)phenyl]-
• N-[3-(4-piperidinyl)phenyl]Acetamide
• N-3-(piperidin-4-yl)phenylacetamide
• N-(3-(Piperidin-4-yl)phenyl)acetamide
• AS-53543
• DB-352502
• 387827-25-0
• N1-[3-(4-piperidyl) phenyl]acetamide
• AKOS023119682
• DB-114846
• MFCD13192131
• N-[3-(piperidin-4-yl)phenyl]acetamide
• N1-[3-(4-PIPERIDYL)PHENYL]ACETAMIDE
• EN300-1840902
• N-(3-Piperidin-4-yl-phenyl)-acetamide
• N-[3-(4-PIPERIDYL)PHENYL]ACETAMIDE
• SCHEMBL4098389
• PHIHJBHFVGHXKT-UHFFFAOYSA-N
• P16647
• N-(3-piperidin-4-ylphenyl)acetamide
• N-[3-(4-Piperidinyl)phenyl]-acetamide

• Inchi： 1S/C13H18N2O/c1-10(16)15-13-4-2-3-12(9-13)11-5-7-14-8-6-11/h2-4,9,11,14H,5-8H2,1H3,(H,15,16)
• InChI Key： PHIHJBHFVGHXKT-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)C1CCNCC1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Additional information on N-3-(piperidin-4-yl)phenylacetamide

Professional Introduction to N-3-(piperidin-4-yl)phenylacetamide (CAS No: 387827-25-0)

N-3-(piperidin-4-yl)phenylacetamide, identified by the CAS number 387827-25-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its structural and functional properties, which make it a promising candidate for various therapeutic applications. The presence of a piperidine ring in its structure contributes to its unique pharmacological profile, enabling interactions with biological targets that are not readily achievable with simpler organic molecules.

The chemical structure of N-3-(piperidin-4-yl)phenylacetamide consists of a phenyl ring substituted with an acetamide group at the 3-position, linked to a piperidine moiety at the 4-position. This configuration allows for diverse pharmacological activities, making it an attractive scaffold for drug discovery. The piperidine ring is known for its ability to enhance solubility and bioavailability, while the phenylacetamide moiety can modulate enzyme activity and receptor binding. These features collectively contribute to the compound's potential as a therapeutic agent.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-3-(piperidin-4-yl)phenylacetamide has emerged as a key player in this landscape due to its multifaceted pharmacological properties. Studies have demonstrated its potential in inhibiting various enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and autoimmune disorders. Additionally, its ability to interact with central nervous system receptors suggests potential applications in neuropharmacology.

The synthesis of N-3-(piperidin-4-yl)phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidine ring into the phenylacetamide backbone is a critical step, often achieved through nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical use.

One of the most compelling aspects of N-3-(piperidin-4-yl)phenylacetamide is its potential in oncology research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. The piperidine ring's ability to modulate kinase activity has been particularly noted, suggesting its utility in developing kinase inhibitors for cancer therapy. Furthermore, its structural similarity to known chemotherapeutic agents makes it a valuable candidate for further investigation.

The pharmacokinetic properties of N-3-(piperidin-4-yl)phenylacetamide have also been extensively studied. Its solubility profile and metabolic stability are crucial factors that determine its bioavailability and duration of action. Research has shown that modifications to the phenylacetamide moiety can significantly impact these properties, leading to optimized formulations for clinical use. This underscores the importance of structure-activity relationship (SAR) studies in developing effective pharmaceuticals.

In conclusion, N-3-(piperidin-4-yl)phenylacetamide (CAS No: 387827-25-0) represents a promising compound with diverse therapeutic applications. Its unique structural features and pharmacological properties make it a valuable asset in drug discovery efforts. As research continues to uncover new mechanisms of disease and develop innovative treatment strategies, compounds like N-3-(piperidin-4-yl)phenylacetamide are poised to play a pivotal role in shaping the future of medicine.